Cas no 495-54-5 (C.I.Solvent Orange 3)

• Product Name: C.I.Solvent Orange 3
• CAS No: 495-54-5
• MF: C₁₂H₁₂N₄
• MW: 212.25048160553
• MDL: MFCD00044529
• CID: 37771
• Update Time: 2026-05-14

C.I.Solvent Orange 3 Chemical and Physical Properties

Names and Identifiers

• Solvent orange 3
• 2,4-Diaminoazobenzene
• 4-(Phenylazo)-1,3-benzenediamine
• Chrysoidine Y base
• 4-[(E)-Phenyldiazenyl]benzene-1,3-diamine
• 2,4-Diamino-azobenzol
• 4-Phenylazo-m-phenylendiamin
• 4-phenylazo-m-phenylenediamine
• azoaniline
• azodianiline
• Azohel
• Chrysoidin A
• chrysoidine
• Chrysoidine Base
• Chrysoidine G
• Fat Brown GG
• Oil Orange Y
• Oranz zasadita 2
• 4-(Phenylazo)benzene-1,3-diamine
• C.I.Solvent Orange 3

• MDL： MFCD00044529
• Inchi： InChI=1S/C12H12N4/c13-9-6-7-12(11(14)8-9)16-15-10-4-2-1-3-5-10/h1-8H,13-14H2/b16-15+
• InChI Key： IWRVPXDHSLTIOC-FOCLMDBBSA-N
• SMILES： NC1=CC=C(/N=N/C2=CC=CC=C2)C(N)=C1

Computed Properties

• Exact Mass: 212.10600
• Monoisotopic Mass: 248.082874
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 2.3
• Topological Polar Surface Area: 76.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.1390
• Boiling Point: 342.09°C (rough estimate)
• Flash Point: 214.8 ºC
• Refractive Index: 1.5000 (estimate)
• PSA: 76.76000
• LogP: 4.42880
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes

Additional information on C.I.Solvent Orange 3

C.I.Solvent Orange 3: A Comprehensive Overview

C.I.Solvent Orange 3, also known by its CAS number 495-54-5, is a highly specialized dye that has garnered significant attention in various industrial and research applications. This compound is widely recognized for its vibrant orange hue and exceptional solubility properties, making it a valuable tool in numerous fields. Recent advancements in chemical synthesis and application have further highlighted its potential in modern industries.

The chemical structure of C.I.Solvent Orange 3 is characterized by a complex aromatic system, which contributes to its stability and colorfastness. Researchers have recently explored the compound's ability to function as a pH-sensitive dye, opening new avenues for its use in environmental monitoring and sensing technologies. This development underscores the importance of understanding the molecular properties of CAS No. 495-54-5 in advancing practical applications.

In terms of industrial applications, C.I.Solvent Orange 3 is extensively used as a solvent dye in the textile industry, particularly for dyeing synthetic fibers such as polyester and nylon. Its high solubility in organic solvents allows for efficient coloration processes, reducing production costs and improving product quality. Recent studies have also investigated its compatibility with eco-friendly solvents, aligning with the growing demand for sustainable manufacturing practices.

The safety profile of CAS No. 495-54-5 has been a focal point of recent research, with studies examining its potential health and environmental impacts. Findings suggest that while it exhibits low toxicity under normal usage conditions, proper handling and disposal protocols are essential to minimize risks. These insights have prompted regulatory bodies to revisit guidelines for the safe use of C.I.Solvent Orange 3 in industrial settings.

From a technological standpoint, the integration of C.I.Solvent Orange 3 into advanced materials such as polymeric composites has shown promising results. Its ability to act as both a colorant and a functional additive enhances the performance of these materials, making them suitable for high-tech applications like optical devices and sensors. This dual functionality represents a significant leap forward in material science.

In conclusion, C.I.Solvent Orange 3 (CAS No. 495-54-5) stands out as a versatile compound with a wide range of applications across industries. Its continued evolution, driven by cutting-edge research, ensures that it remains at the forefront of innovation in dye technology.